Cas no 1123-11-1 (1,2-Cyclononadiene)

1,2-Cyclononadiene structure
1,2-Cyclononadiene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclononadiene
- Cyclonona-1,2-diene
- [S,(-)]-1,2-Cyclononadiene
- 1123-11-1
- YHGPUHUSTRYSIC-UHFFFAOYSA-N
- InChI=1/C9H14/c1-2-4-6-8-9-7-5-3-1/h1,5H,2,4,6-9H
- 18526-52-8
- DTXSID90149977
-
- Inchi: InChI=1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1,5H,2,4,6-9H2
- InChI Key: YHGPUHUSTRYSIC-UHFFFAOYSA-N
- SMILES: C1CCCCCCC=C=1
Computed Properties
- Exact Mass: 122.10962
- Monoisotopic Mass: 122.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.1
- Tautomer Count: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.8
- Boiling Point: 182.9°Cat760mmHg
- Flash Point: 45.2°C
- Refractive Index: 1.461
- PSA: 0
- LogP: 3.05190
1,2-Cyclononadiene Related Literature
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Mariia M. Efremova,Anastasia A. Makarova,Alexander S. Novikov,Mariya A. Kryukova,Mikhail A. Kuznetsov,Alexander P. Molchanov Org. Biomol. Chem. 2021 19 9773
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2. The photochemical reactions of benzene with 1,2-,1,3-, and 1,4-dienesJohn C. Berridge,John Forrester,Brian E. Foulger,Andrew Gilbert J. Chem. Soc. Perkin Trans. 1 1980 2425
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M. S. Baird,C. B. Reese J. Chem. Soc. C 1969 1803
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4. Electrochemical oxidation of allenic hydrocarbons in acetonitrileJames Y. Becker,Baruch Zinger J. Chem. Soc. Perkin Trans. 2 1982 395
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Klaus Kwetkat,Bruce H. Riches,Jean-Marie Rosset,Douglas J. Brecknell,Karl Byriel,Colin H. L. Kennard,David J. Young,Ulrich Schneider,Terence N. Mitchell,William Kitching Chem. Commun. 1996 773
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